Cas no 2757916-89-3 (2-{2,4-Dioxo-1,3-diazaspiro[4.7]dodecan-3-yl}ethane-1-sulfonyl chloride)

• Product Name: 2-{2,4-Dioxo-1,3-diazaspiro[4.7]dodecan-3-yl}ethane-1-sulfonyl chloride
• CAS No: 2757916-89-3
• MF: C₁₂H₁₉ClN₂O₄S
• MW: 322.808261156082
• CID: 5560221
• PubChem ID: 165996760
• Update Time: 2025-11-06

2-{2,4-Dioxo-1,3-diazaspiro[4.7]dodecan-3-yl}ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-7472096
• 2757916-89-3
• 2-{2,4-dioxo-1,3-diazaspiro[4.7]dodecan-3-yl}ethane-1-sulfonyl chloride
• 2-{2,4-Dioxo-1,3-diazaspiro[4.7]dodecan-3-yl}ethane-1-sulfonyl chloride

• Inchi： 1S/C12H19ClN2O4S/c13-20(18,19)9-8-15-10(16)12(14-11(15)17)6-4-2-1-3-5-7-12/h1-9H2,(H,14,17)
• InChI Key： WCBCCOUDZDKLSR-UHFFFAOYSA-N
• SMILES： ClS(CCN1C(NC2(C1=O)CCCCCCC2)=O)(=O)=O

Computed Properties

• Exact Mass: 322.0754060g/mol
• Monoisotopic Mass: 322.0754060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91.9Ų

Additional information on 2-{2,4-Dioxo-1,3-diazaspiro[4.7]dodecan-3-yl}ethane-1-sulfonyl chloride

Comprehensive Overview of 2-{2,4-Dioxo-1,3-diazaspiro[4.7]dodecan-3-yl}ethane-1-sulfonyl chloride (CAS No. 2757916-89-3)

In the realm of specialized chemical compounds, 2-{2,4-Dioxo-1,3-diazaspiro[4.7]dodecan-3-yl}ethane-1-sulfonyl chloride (CAS No. 2757916-89-3) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, characterized by its spirocyclic core and sulfonyl chloride functional group, has garnered attention in pharmaceutical and agrochemical research. Its diazaspiro architecture, combined with the reactive sulfonyl chloride moiety, makes it a versatile intermediate for synthesizing complex molecules.

The CAS No. 2757916-89-3 identifier is crucial for researchers seeking precise information about this compound. The 2,4-dioxo-1,3-diazaspiro[4.7]dodecane scaffold is a spirocyclic diketopiperazine derivative, a structural motif often associated with bioactive properties. This has led to increased interest in its potential role in drug discovery, particularly in targeting enzyme inhibition and protein-protein interactions. The ethane-1-sulfonyl chloride tail further enhances its utility as a sulfonylation reagent, enabling the introduction of sulfonamide groups into target molecules.

Recent trends in chemical research highlight a growing demand for spirocyclic compounds like 2-{2,4-Dioxo-1,3-diazaspiro[4.7]dodecan-3-yl}ethane-1-sulfonyl chloride. These structures are prized for their three-dimensionality and ability to modulate biological targets with high specificity. The compound's diazaspiro[4.7]dodecane core is particularly noteworthy, as it combines the rigidity of spirocycles with the flexibility of medium-sized rings, a balance sought after in modern medicinal chemistry.

From a synthetic perspective, the sulfonyl chloride group in this molecule offers remarkable reactivity. It serves as a key handle for nucleophilic substitution reactions, allowing for the formation of sulfonamides, sulfonate esters, and other derivatives. This reactivity profile aligns with current industry needs for modular synthetic building blocks that can streamline the preparation of complex molecules. Researchers exploring click chemistry or bioconjugation techniques may find this compound particularly valuable for creating diverse molecular architectures.

The physicochemical properties of 2-{2,4-Dioxo-1,3-diazaspiro[4.7]dodecan-3-yl}ethane-1-sulfonyl chloride contribute to its growing popularity. Its balanced lipophilicity profile, influenced by both the spirocyclic core and polar sulfonyl chloride group, makes it suitable for various formulation strategies. This characteristic is especially relevant in today's pharmaceutical landscape, where researchers prioritize compounds with optimal drug-like properties and ADME profiles.

Quality control and characterization of this compound involve advanced analytical techniques. The CAS No. 2757916-89-3 serves as a unique identifier in chemical databases, facilitating accurate literature searches and patent investigations. Modern analytical methods such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are typically employed to verify the purity and structure of this specialized chemical.

In the context of green chemistry initiatives, researchers are exploring sustainable approaches to synthesize and utilize 2-{2,4-Dioxo-1,3-diazaspiro[4.7]dodecan-3-yl}ethane-1-sulfonyl chloride. The development of catalytic methods and atom-economical processes for its production aligns with the chemical industry's shift toward more environmentally friendly practices. This focus on sustainability makes the compound particularly relevant to contemporary research priorities.

The potential applications of this compound extend beyond pharmaceuticals. Its unique structure makes it interesting for materials science applications, particularly in the development of functional polymers and smart materials. The diazaspiro moiety could impart special conformational properties to polymeric chains, while the sulfonyl chloride group offers sites for further chemical modification.

For researchers working with 2-{2,4-Dioxo-1,3-diazaspiro[4.7]dodecan-3-yl}ethane-1-sulfonyl chloride, proper handling and storage are essential considerations. While not classified as hazardous under standard regulations, appropriate laboratory practices should be followed when working with any reactive chemical compound. This includes using proper personal protective equipment and working in well-ventilated areas.

The future outlook for this compound appears promising, with potential applications emerging in various fields of chemical research. As the scientific community continues to explore spirocyclic architectures and sulfonyl-based functionalities, compounds like 2-{2,4-Dioxo-1,3-diazaspiro[4.7]dodecan-3-yl}ethane-1-sulfonyl chloride will likely play increasingly important roles in advancing both academic and industrial chemistry.